Cas no 121649-18-1 (5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one)

• Product Name: 5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one
• CAS No: 121649-18-1
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 104677
• PubChem ID: 2535079
• Update Time: 2025-10-28

5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one
• 1,3,4-Oxadiazol-2(3H)-one,5-(4-fluorophenyl)-
• 4-Methoxy Estrone-13C,d3
• 5-(4-fluorophenyl)-3H-1,3,4-oxadiazol-2-one
• 5-(4-fluorophenyl)-3H-[1,3,4]oxadiazol-2-one
• AC1M8CZP
• ACMC-1CC5O
• CTK4B2576
• HMS1783H04
• SureCN5544153
• T5315862
• 5-(4-fluorophenyl)-2,3-dihydro-1,3,4-oxadiazol-2-one
• Z57980676
• SCHEMBL23451582
• DTXSID10368906
• CS-0213233
• SCHEMBL5544153
• US11634391, Compound 84
• EN300-18469
• FT-0660707
• A927300
• 5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ol
• 1,3,4-Oxadiazol-2(3H)-one, 5-(4-fluorophenyl)-
• CHEMBL4761164
• BDBM600859
• BS-21035
• 5-(4-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one, AldrichCPR
• 121649-18-1
• BDBM50554474
• AKOS008968671
• 3-amino-1,1,1-trifluoro-2-(3-fluorophenyl)propan-2-ol
• G29108
• 5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one

• MDL： F166545
• Inchi： 1S/C8H5FN2O2/c9-6-3-1-5(2-4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12)
• InChI Key： GJHOBBCSKKRRBE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NNC(=O)O1

Computed Properties

• Exact Mass: 180.03400
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 58.89000
• LogP: 1.16900

5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one

Comprehensive Overview of 5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one (CAS No. 121649-18-1)

5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one (CAS No. 121649-18-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 1,3,4-oxadiazole core, which is known for its versatility in medicinal chemistry. The presence of a 4-fluorophenyl group enhances its bioactivity, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for fluorinated heterocycles like 5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one has surged, driven by their improved metabolic stability and membrane permeability. This compound is often discussed in forums focusing on structure-activity relationships (SAR) and fragment-based drug design. Its CAS No. 121649-18-1 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening campaigns. Additionally, its potential role in neurodegenerative disease research has sparked interest, as fluorinated scaffolds are increasingly explored for CNS-targeted therapies.

The synthesis of 5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one typically involves cyclization reactions of hydrazide derivatives, a topic widely covered in organic chemistry literature. Optimizing its yield and purity is a common challenge, with researchers exploring green chemistry approaches to reduce hazardous byproducts. This aligns with the growing emphasis on sustainable synthesis in the pharmaceutical industry. Analytical techniques such as HPLC and NMR are critical for characterizing this compound, and its spectral data is often shared in open-access repositories to facilitate collaborative research.

From a commercial perspective, suppliers of CAS No. 121649-18-1 highlight its use in high-value intermediates for contract research organizations (CROs). The compound’s patent landscape is another area of interest, with several filings related to its derivatives in oncology and anti-inflammatory applications. As the industry shifts toward personalized medicine, the adaptability of 1,3,4-oxadiazole scaffolds like this one positions them as key players in next-generation therapeutics.

Discussions about 5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one often intersect with broader topics like AI-driven drug discovery and cheminformatics. Computational models predicting its binding affinity or toxicity are frequently queried in scientific search engines. Furthermore, its potential synergy with bioconjugation techniques for targeted drug delivery is an emerging area of exploration. This compound exemplifies how classical heterocycles continue to inspire innovation in modern drug development pipelines.

In summary, 5-(4-Fluorophenyl)-3H-1,3,4-oxadiazol-2-one (CAS No. 121649-18-1) represents a multifaceted tool for researchers tackling global health challenges. Its chemical properties, coupled with evolving applications in precision medicine and materials science, ensure its enduring relevance. As interdisciplinary collaborations expand, this compound is poised to remain at the forefront of scientific inquiry.